Cas no 156868-83-6 (3-(3-Fluorophenyl)propan-1-ol)

• Product Name: 3-(3-Fluorophenyl)propan-1-ol
• CAS No: 156868-83-6
• MF: C₉H₁₁FO
• MW: 154.181446313858
• MDL: MFCD09028717
• CID: 107615
• PubChem ID: 14943416
• Update Time: 2025-11-01

3-(3-Fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol,3-fluoro-
• 3-(3-fluorophenyl)propan-1-ol
• BENZENEPROPANOL,3-FLUORO- (RELATED REFERENCE)
• 3-fluorobenzenepropanol
• 3-fluorophenyl-1-propanol
• AB3824
• Benzenepropanol,3-fluoro
• 3-(3-FLUORO-PHENYL)-PROPAN-1-OL
• Benzenepropanol, 3-fluoro- (9CI)
• SB83959
• Benzenepropanol, 3-fluoro-
• EN300-1241226
• AS-44737
• CS-0111676
• C9H11FO
• 156868-83-6
• DTXSID60565822
• VXWCHEGRBQAVQL-UHFFFAOYSA-N
• AKOS005217827
• SCHEMBL81108
• MFCD09028717
• 3-(3-Fluorophenyl)-1-propanol
• 3-(3-Fluorophenyl)propan-1-ol

• MDL： MFCD09028717
• Inchi： 1S/C9H11FO/c10-9-5-1-3-8(7-9)4-2-6-11/h1,3,5,7,11H,2,4,6H2
• InChI Key： VXWCHEGRBQAVQL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CCCO

Computed Properties

• Exact Mass: 154.07900
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.098
• Boiling Point: 234.162°C at 760 mmHg
• Flash Point: 116.828°C
• Refractive Index: 1.509
• PSA: 20.23000
• LogP: 1.75060

Additional information on 3-(3-Fluorophenyl)propan-1-ol

Research Briefing on 3-(3-Fluorophenyl)propan-1-ol (CAS: 156868-83-6) in Chemical Biology and Pharmaceutical Applications

3-(3-Fluorophenyl)propan-1-ol (CAS: 156868-83-6) is an important fluorinated aromatic alcohol that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a synthetic intermediate and potential bioactive molecule. Recent studies have explored its utility in drug design, particularly in the development of central nervous system (CNS) targeting compounds and enzyme inhibitors. This briefing synthesizes the latest findings on its synthesis, biological activity, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key precursor in the synthesis of novel gamma-aminobutyric acid (GABA) receptor modulators. The fluorophenyl moiety was found to enhance blood-brain barrier permeability, while the propanol side chain contributed to binding affinity at GABA_A receptor subtypes. Molecular docking simulations revealed specific interactions with α5 subunit-containing receptors, suggesting potential for developing selective anxiolytics with reduced sedation side effects.

In pharmaceutical process chemistry, advancements in the catalytic hydrogenation of 3-(3-fluorophenyl)propenoic acid derivatives to produce 3-(3-Fluorophenyl)propan-1-ol with high enantioselectivity (up to 98% ee) were reported in Organic Process Research & Development (2024). The optimized Ru-BINAP catalyst system achieved quantitative yields at mild pressures (50 psi H₂), addressing previous challenges in scaling up this intermediate for GMP production.

Metabolic studies using human liver microsomes (2023, Drug Metabolism and Disposition) characterized the compound's oxidative pathways, identifying CYP2D6 as the primary enzyme responsible for its metabolism to 3-(3-fluorophenyl)propionic acid. These findings have implications for designing prodrugs with improved pharmacokinetic profiles, particularly for patients with CYP2D6 polymorphisms.

Emerging applications in radiopharmaceuticals were highlighted in a 2024 Nuclear Medicine and Biology publication, where [¹⁸F]-labeled derivatives of 3-(3-Fluorophenyl)propan-1-ol showed promising results as PET tracers for imaging monoamine oxidase B (MAO-B) activity in neurodegenerative disorders. The tracer demonstrated superior brain uptake and retention compared to existing MAO-B imaging agents in primate models.

From a safety perspective, recent toxicological evaluations (2023, Regulatory Toxicology and Pharmacology) established an NOAEL of 250 mg/kg/day in rodent models, with the compound showing favorable genotoxicity profiles in Ames and micronucleus tests. These data support its continued use as a pharmaceutical intermediate under standard handling precautions.

Future research directions identified in the literature include exploring the compound's potential as a fragment in PROTAC design (targeting neurodegenerative disease proteins) and investigating its antimicrobial properties against drug-resistant Gram-positive pathogens. The compound's structural features make it particularly valuable for these applications due to its optimal logP (2.1) and polar surface area (20.2 Ų).